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Compound Name: Erythromycin C

Cat. No.: B1217446 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity and

antimicrobial spectrum of Erythromycin C, a minor co-metabolite of the erythromycin
complex produced by the bacterium Saccharopolyspora erythraea. While less potent than its

well-characterized counterpart, Erythromycin A, an understanding of Erythromycin C's

properties is crucial for a complete picture of erythromycin pharmacology and for potential

applications in drug development and microbial research.

Introduction to Erythromycin C
Erythromycin is a macrolide antibiotic that functions by inhibiting protein synthesis in

susceptible bacteria.[1][2] The crude fermentation product of S. erythraea is a mixture of

several related compounds, primarily Erythromycin A, B, C, and D. Erythromycin A is the most

abundant and clinically significant component. Erythromycin C is structurally similar to

Erythromycin A but possesses a narrower spectrum of activity and is significantly less potent.[1]

[3]

Mechanism of Action
Like other macrolides, Erythromycin C is believed to exert its bacteriostatic effect by binding

to the 50S ribosomal subunit of susceptible bacteria.[1][2] This binding event interferes with the

translocation step of protein synthesis, ultimately halting the elongation of the polypeptide chain

and inhibiting bacterial growth. The general mechanism of action for erythromycin is well-
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established; however, specific studies detailing the binding affinity and kinetics of

Erythromycin C with the bacterial ribosome are limited.

Antimicrobial Spectrum and Potency
Erythromycin C exhibits a narrower and weaker antimicrobial profile compared to

Erythromycin A.[1] Its activity is primarily directed against Gram-positive bacteria, with very

limited efficacy against Gram-negative organisms.[1]

Quantitative Antimicrobial Activity
A key study by Kibwage et al. (1985) systematically evaluated the minimum inhibitory

concentrations (MICs) of Erythromycins A, B, C, and D against a panel of 21 Gram-positive and

15 Gram-negative microorganisms.[1] The study concluded that Erythromycin C
demonstrated approximately half the antibacterial activity of Erythromycin A.[1] While the

complete dataset from this study is not widely available, the relative potency provides a basis

for estimating the MIC values for Erythromycin C.

The following table summarizes the estimated MIC ranges for Erythromycin C against

common susceptible pathogens, based on typical MIC values for Erythromycin A and the

finding that Erythromycin C is approximately 50% as active.
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Bacterial Species Gram Stain
Erythromycin A
MIC Range (µg/mL)

Estimated
Erythromycin C
MIC Range (µg/mL)

Staphylococcus

aureus
Positive 0.25 - 2 0.5 - 4

Streptococcus

pyogenes
Positive 0.03 - 0.25 0.06 - 0.5

Streptococcus

pneumoniae
Positive 0.015 - 0.25 0.03 - 0.5

Corynebacterium

diphtheriae
Positive 0.015 - 1 0.03 - 2

Listeria

monocytogenes
Positive 0.06 - 1 0.12 - 2

Note: These are estimated values. Actual MICs can vary depending on the specific strain and

testing conditions.

Effects on Signaling Pathways
Specific research on the direct effects of Erythromycin C on bacterial or host cell signaling

pathways is scarce. However, the broader class of macrolide antibiotics, particularly

Erythromycin A, is known to possess immunomodulatory and anti-inflammatory properties, as

well as the ability to interfere with bacterial quorum sensing.[4][5][6][7] It is plausible that

Erythromycin C may share these characteristics, albeit to a lesser extent, due to its structural

similarity to Erythromycin A.

Quorum Sensing Inhibition (Hypothesized)
Erythromycin has been shown to disrupt quorum sensing in Acinetobacter baumannii by

downregulating the expression of key genes in the abaI/abaR system.[7][8] This interference

with bacterial communication can lead to a reduction in biofilm formation and virulence.[7][8]

Given that this is a known effect of the erythromycin structure, it is hypothesized that

Erythromycin C may also exhibit quorum sensing inhibitory activity.
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Caption: Hypothesized mechanism of quorum sensing inhibition by Erythromycin C.

Experimental Protocols
The determination of the antimicrobial activity of Erythromycin C is typically performed using

standardized methods such as broth microdilution or agar dilution to determine the Minimum

Inhibitory Concentration (MIC).

Broth Microdilution MIC Assay Workflow
This method involves preparing two-fold serial dilutions of the antimicrobial agent in a liquid

growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized

suspension of the test microorganism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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